Cas no 913718-58-8 (2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one)

• Product Name: 2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one
• CAS No: 913718-58-8
• MF: C₉H₁₁BrN₂OS
• MW: 275.165439844131
• CID: 1092459
• PubChem ID: 59557796
• Update Time: 2025-04-20

2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one
• 2-bromo-5,6,7,8-tetrahydro-7,7-dimethylthiazolo[5,4-c]azepin-4-one
• 2-bromo-7,7-dimethyl-6,8-dihydro-5H-[1,3]thiazolo[5,4-c]azepin-4-one
• BZLQZQYZAQEKDI-UHFFFAOYSA-N
• SCHEMBL302929
• 913718-58-8
• DB-338200

• Inchi： 1S/C9H11BrN2OS/c1-9(2)3-5-6(7(13)11-4-9)14-8(10)12-5/h3-4H2,1-2H3,(H,11,13)
• InChI Key： BZLQZQYZAQEKDI-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C(NCC(C)(C)C2)=O)S1

Computed Properties

• Exact Mass: 273.97755g/mol
• Monoisotopic Mass: 273.97755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.2Ų